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Cat. No.: B15203338

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of 1,9-Dibromo-2,8-nonanedione. Due to the limited availability of specific
experimental data for this compound in publicly accessible literature, this document also
includes general information and expected reactivity patterns based on its chemical class as an
a,a'-dihaloketone. This guide aims to serve as a foundational resource for researchers and
professionals in drug development and chemical synthesis, highlighting both the available data
and the existing knowledge gaps.

Chemical Identity and Properties

1,9-Dibromo-2,8-nonanedione is a symmetrical nine-carbon aliphatic chain featuring ketone

functionalities at the second and eighth positions, with bromine atoms alpha to each carbonyl

group. This structure suggests a high potential for reactivity, making it an interesting candidate
for synthetic chemistry and as a building block for more complex molecules.

Table 1: Physicochemical Properties of 1,9-Dibromo-2,8-nonanedione
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Property Value Source
Molecular Formula CoH14Br20:2 [1112]
Molecular Weight 314.01 g/mol ; 311.936 g/mol [1][2]
CAS Number 91492-76-1 [2]
Canonical SMILES C(Cccc(cBn=0)Cc(CBr)=0 [1]

INChl=1S/C9H14Br202/c10-6-

InChl 8(12)4-2-1-3-5-9(13)7-11/h1- [1]
TH2

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: The discrepancy in molecular weight may arise from different isotopic considerations.

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 1,9-Dibromo-2,8-nonanedione
are not readily available in the reviewed literature. Researchers working with this compound
would need to perform these analyses to confirm its identity and purity.

Experimental Protocols
General Synthesis of a,a'-Dibromo Ketones

While a specific protocol for the synthesis of 1,9-Dibromo-2,8-nonanedione was not found, a
general method for the synthesis of a,a'-dibromo ketones involves the bromination of the
corresponding diketone. A plausible synthetic approach is outlined below.

Workflow for the Synthesis of 1,9-Dibromo-2,8-nonanedione
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Caption: General workflow for the synthesis of 1,9-Dibromo-2,8-nonanedione.

Methodology:

o Reaction Setup: The starting material, nonane-2,8-dione, would be dissolved in a suitable

inert solvent such as dichloromethane or carbon tetrachloride in a reaction vessel equipped

with a dropping funnel and a stirrer.

e Bromination: A brominating agent, such as elemental bromine or N-bromosuccinimide (NBS),

would be added dropwise to the solution. The reaction may be catalyzed by the addition of

an acid or base. The temperature should be carefully controlled, as bromination reactions

can be exothermic.

e Monitoring: The progress of the reaction would be monitored by a suitable technique, such

as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
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e Work-up: Upon completion, the reaction mixture would be quenched, for instance, with a
solution of sodium thiosulfate to remove any excess bromine. The organic layer would then
be washed with water and brine.

 Purification: The crude product would be dried over an anhydrous drying agent (e.g., MgSOa
or Na2S0a4), and the solvent removed under reduced pressure. Final purification would likely
be achieved by column chromatography on silica gel.

Biological Activity and Signaling Pathways

There is no specific information in the literature regarding the biological activity or signaling
pathways of 1,9-Dibromo-2,8-nonanedione. However, the class of a-haloketones is known for
its biological activity, which is often attributed to its ability to act as an electrophile and react
with nucleophilic residues in biological macromolecules.[3]

a,a'-Dihaloketones are known to be potent antitumor, antibacterial, antifungal, antineoplastic,
antiviral, and antioxidizing agents.[4] The presence of two electrophilic centers, the carbonyl
carbon and the a-carbon bearing the halogen, makes these compounds reactive towards
various nucleophiles.[3]

Potential Reactivity of a,a'-Dihaloketones
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Caption: Potential mechanism of bioactivity for a,a’-dihaloketones.

This reactivity can lead to the alkylation of amino acid residues such as cysteine, histidine, and
lysine in proteins, potentially inhibiting enzyme activity or disrupting cellular signaling pathways.
This mechanism is a common strategy in the design of targeted covalent inhibitors in drug
discovery.

Safety and Handling

Specific safety data for 1,9-Dibromo-2,8-nonanedione is not available. However, based on the
reactivity of a-haloketones, it should be handled with care in a well-ventilated fume hood.
Personal protective equipment, including safety goggles, gloves, and a lab coat, should be
worn at all times. Avoid inhalation of dust or vapors, and prevent contact with skin and eyes.

Conclusion

1,9-Dibromo-2,8-nonanedione is a chemical compound with potential applications in organic
synthesis and drug discovery. While its fundamental physicochemical properties are not well-
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documented in the available literature, its structure as an a,a'-dihaloketone suggests a high
degree of reactivity that could be exploited for the synthesis of novel molecules. Further
experimental investigation is required to fully characterize this compound and explore its
potential biological activities. This guide provides a starting point for researchers by
summarizing the available information and outlining general experimental approaches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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